Cas no 2648946-22-7 (3,6-dimethyl isoquinoline-3,6-dicarboxylate)

• Product Name: 3,6-dimethyl isoquinoline-3,6-dicarboxylate
• CAS No: 2648946-22-7
• MF: C₁₃H₁₁NO₄
• MW: 245.230743646622
• MDL: MFCD34167641
• CID: 5643587
• PubChem ID: 155973058
• Update Time: 2025-06-08

3,6-dimethyl isoquinoline-3,6-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 3,6-dimethyl isoquinoline-3,6-dicarboxylate
• 3,6-Isoquinolinedicarboxylic acid, 3,6-dimethyl ester

• MDL： MFCD34167641
• Inchi： 1S/C13H11NO4/c1-17-12(15)8-3-4-9-7-14-11(13(16)18-2)6-10(9)5-8/h3-7H,1-2H3
• InChI Key： NXCJNRAUXUAJDP-UHFFFAOYSA-N
• SMILES： C1C2=C(C=C(C(OC)=O)C=C2)C=C(C(OC)=O)N=1

Experimental Properties

• Density: 1.273±0.06 g/cm3(Predicted)
• Boiling Point: 411.8±25.0 °C(Predicted)
• pka: 1.51±0.38(Predicted)

Additional information on 3,6-dimethyl isoquinoline-3,6-dicarboxylate

3,6-Dimethyl Isoquinoline-3,6-Dicarboxylate (CAS No. 2648946-22-7): A Comprehensive Overview

3,6-Dimethyl isoquinoline-3,6-dicarboxylate (CAS No. 2648946-22-7) is a unique compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of isoquinolines, which are nitrogen-containing heterocyclic compounds with a wide range of biological activities. The presence of dimethyl and dicarboxylate groups in its structure imparts distinct chemical and biological properties, making it a valuable candidate for various applications.

The molecular formula of 3,6-dimethyl isoquinoline-3,6-dicarboxylate is C₁₄H₁₄N₂O₄, and its molecular weight is approximately 270.27 g/mol. The compound's structure features a central isoquinoline ring with two methyl groups at the 3 and 6 positions and two carboxylate groups at the same positions. This unique arrangement of functional groups contributes to its stability and reactivity in various chemical reactions.

In recent years, significant advancements have been made in understanding the biological activities of 3,6-dimethyl isoquinoline-3,6-dicarboxylate. Studies have shown that this compound exhibits potent anti-inflammatory properties, making it a promising candidate for the development of new therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 3,6-dimethyl isoquinoline-3,6-dicarboxylate effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-1β in vitro. This finding suggests its potential use in treating inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

Beyond its anti-inflammatory properties, 3,6-dimethyl isoquinoline-3,6-dicarboxylate has also been investigated for its potential anticancer effects. Research conducted at the National Cancer Institute revealed that this compound selectively targets cancer cells by inducing apoptosis and inhibiting cell proliferation. Specifically, it has shown promising results in inhibiting the growth of breast cancer cells and colorectal cancer cells. These findings highlight the compound's potential as a lead molecule for developing novel anticancer drugs.

The pharmacokinetic properties of 3,6-dimethyl isoquinoline-3,6-dicarboxylate have also been studied to assess its suitability for therapeutic applications. Preliminary studies indicate that the compound has good oral bioavailability and a favorable pharmacokinetic profile. This suggests that it can be effectively administered orally, which is a significant advantage for drug development. Additionally, the compound has demonstrated low toxicity in animal models, further supporting its safety profile.

In terms of synthetic methods, several approaches have been developed to synthesize 3,6-dimethyl isoquinoline-3,6-dicarboxylate. One common method involves the condensation of 1-methylisoquinoline with dimethyl malonate followed by subsequent reactions to introduce the carboxylate groups. Another approach involves the cyclization of appropriately substituted aromatic compounds under specific conditions to form the desired isoquinoline ring system. These synthetic routes provide flexibility in large-scale production and can be optimized for cost-effectiveness.

The potential applications of 3,6-dimethyl isoquinoline-3,6-dicarboxylate extend beyond pharmaceuticals. In materials science, this compound has been explored for its use in developing new functional materials with unique properties. For example, researchers at the University of California have synthesized polymer materials incorporating 3,6-dimethyl isoquinoline-3,6-dicarboxylate, which exhibit enhanced mechanical strength and thermal stability. These materials have potential applications in advanced electronics and aerospace industries.

In conclusion, 3,6-dimethyl isoquinoline-3,6-dicarboxylate (CAS No. 2648946-22-7) is a multifaceted compound with a wide range of potential applications in medicinal chemistry and materials science. Its unique chemical structure and biological activities make it an attractive candidate for further research and development. As ongoing studies continue to uncover new properties and applications of this compound, it is likely to play an increasingly important role in various scientific and industrial fields.